Cas no 2228520-05-4 (2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid)

• Product Name: 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid
• CAS No: 2228520-05-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5970092
• PubChem ID: 165856460
• Update Time: 2025-11-01

2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid
• EN300-1769772
• 2228520-05-4

• Inchi： 1S/C7H8N2O3/c1-2-9-4-8-3-5(9)6(10)7(11)12/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： PLCQAHXDIUCGKC-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CN=CN1CC

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid

Introduction to 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid (CAS No. 2228520-05-4)

2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid, also known by its CAS number 2228520-05-4, is a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This molecule, characterized by its unique structure and functional groups, has shown promising properties in areas such as pharmaceuticals, biochemistry, and materials science.

The chemical structure of 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid consists of an imidazole ring with an ethyl substituent and a carboxylic acid group. The imidazole ring is a common motif in many biologically active compounds, contributing to its potential as a ligand for various receptors and enzymes. The presence of the carboxylic acid group adds to its reactivity and solubility properties, making it a versatile molecule for both synthetic and biological applications.

In the realm of pharmaceutical research, 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its pharmaceutical applications, 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid has also been investigated for its role in materials science. The unique combination of the imidazole ring and carboxylic acid group makes it an excellent candidate for the synthesis of functional materials with tailored properties. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a building block for self-assembling supramolecular structures with potential applications in nanotechnology and catalysis.

In the context of biochemistry, the interaction of 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid with various biomolecules has been studied extensively. Its ability to form stable complexes with metal ions such as zinc and copper has led to its use in metalloenzyme models. These models help researchers understand the mechanisms of metal ion coordination in biological systems, which is crucial for developing new therapeutic agents targeting metalloenzymes.

The synthesis of 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid has been optimized using modern synthetic techniques, ensuring high yields and purity. A common synthetic route involves the reaction of 1-methylimidazole with ethyl bromide followed by oxidation to form the carboxylic acid group. This method has been widely adopted due to its simplicity and efficiency.

In terms of safety and handling, while 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-(1-ethyl-1H-imidazol-5-yl)-2-oxoacetic acid are promising. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community. As more studies are conducted, it is likely that this molecule will play a significant role in advancing our understanding of complex biological processes and developing innovative solutions in various scientific fields.